3-(4-chloro-2-nitrophenyl)-2-pentyl-4(3H)-quinazolinone

• IUPAC Name: 3-(4-chloro-2-nitrophenyl)-2-pentylquinazolin-4-one
• InChI: InChI=1S/C19H18ClN3O3/c1-2-3-4-9-18-21-15-8-6-5-7-14(15)19(24)22(18)16-11-10-13(20)12-17(16)23(25)26/h5-8,10-12H,2-4,9H2,1H3
• InChI Key: KUCZMBMSSPKOEY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC1=NC2=CC=CC=C2C(=O)N1C3=C(C=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol

Description

3-(4-chloro-2-nitrophenyl)-2-pentyl-4(3H)-quinazolinone is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. It is a quinazolinone derivative that has been studied extensively for its potential use in various fields, including medicine, agriculture, and materials science.

Mechanism of Action

The exact mechanism of action of 3-(4-chloro-2-nitrophenyl)-2-pentyl-4(3H)-quinazolinone is not fully understood. However, it is believed to exert its anti-cancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation. It is also believed to exhibit its anti-inflammatory and anti-bacterial activity by inhibiting the production of certain inflammatory mediators and bacterial enzymes.
Biochemical and Physiological Effects:
Studies have shown that the compound exhibits a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of certain inflammatory mediators, and exhibit herbicidal activity against various weeds. It has also been found to exhibit low toxicity towards normal cells, making it a promising candidate for further development.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is relatively easy to synthesize and has been found to exhibit potent activity against various cancer cell lines. However, its limited solubility in water can make it difficult to work with in certain experiments. Additionally, its potential toxicity towards normal cells may limit its use in certain applications.

Future Directions

There are several future directions for the study of 3-(4-chloro-2-nitrophenyl)-2-pentyl-4(3H)-quinazolinone. One potential direction is the development of new derivatives with improved solubility and activity. Another direction is the study of its potential use as a fluorescent probe for the detection of other molecules. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in medicine, agriculture, and materials science.

Scientific Research Applications

The compound has been studied extensively for its potential applications in various fields of scientific research. In the field of medicine, it has been found to exhibit potent anti-cancer activity against various cancer cell lines. It has also been studied for its potential use as an anti-inflammatory and anti-bacterial agent. In agriculture, it has been found to exhibit herbicidal activity against various weeds. In materials science, it has been studied for its potential use as a fluorescent probe for the detection of metal ions.